![molecular formula C9H16N2O B1291216 1-(Piperidin-3-YL)pyrrolidin-2-one CAS No. 933692-43-4](/img/structure/B1291216.png)
1-(Piperidin-3-YL)pyrrolidin-2-one
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Overview
Description
1-(Piperidin-3-yl)pyrrolidin-2-one, also known as 1-P3P, is an organic compound belonging to the pyrrolidinone class of molecules. It is a white crystalline solid with a melting point of 78-80°C. 1-P3P is a highly versatile molecule that has been used in a variety of scientific applications, including synthesis, drug discovery, and biochemistry.
Scientific Research Applications
Synthesis Methods
- Novel Synthesis Approach : A study by Smaliy et al. (2011) introduced a new method for synthesizing 3-(Pyrrolidin-1-yl)piperidine, a compound structurally similar to 1-(Piperidin-3-YL)pyrrolidin-2-one, indicating advancements in the synthesis of such compounds. The new method focuses on the hydrogenation of pyrrolylpyridine, offering a more streamlined approach compared to previous multi-stage processes (Smaliy et al., 2011).
Pharmacological Properties
- Antiarrhythmic and Antihypertensive Effects : Malawska et al. (2002) synthesized a series of 1-substituted pyrrolidin-2-one derivatives, which demonstrated significant antiarrhythmic and antihypertensive activities. This suggests the potential of similar compounds, including this compound, in therapeutic applications (Malawska et al., 2002).
Molecular Structure and Characteristics
- Structural Analysis : The work of Wojciechowska-Nowak et al. (2011) on N-1-methyl-6-(pyridin-3-yl)piperidine-2-thione, a thioanalogue of a compound related to this compound, provides insights into the molecular structure and characteristics of such compounds. Their research included NMR, IR, UV, and mass spectroscopy, as well as X-ray diffraction analysis, offering a detailed view of the molecular structure (Wojciechowska-Nowak et al., 2011).
Applications in Catalysis and Synthesis
- Catalytic Applications : Dairo et al. (2016) explored the use of ceria-supported nanogold for the oxidative transformation of cyclic amines to lactams. Their work demonstrates the catalytic efficiency in converting cyclic amines, similar to this compound, into valuable lactam products, which are crucial chemical feedstocks (Dairo et al., 2016).
Antimicrobial and Anticonvulsant Activities
- Antimicrobial and Larvicidal Activities : Suresh et al. (2016) investigated various 2-hydroxypyrrolidine/piperidine derivatives for their antimicrobial and larvicidal effects. This highlights the potential of related compounds, including this compound, in developing new antimicrobial agents (Suresh et al., 2016).
- Anticonvulsant Properties : Rybka et al. (2017) synthesized a new series of pyrrolidine-2,5-dione derivatives, displaying promising anticonvulsant properties in initial pharmacological screenings. This suggests the scope for similar compounds in anticonvulsant drug development (Rybka et al., 2017).
Safety and Hazards
Mechanism of Action
Target of Action
Similar compounds have been found to target proteins such as serine/threonine-protein kinase b-raf .
Mode of Action
The formation of similar pyrrolidin-2-ones involves a domino process including the in situ formation of pyrrolidine-2-carbaldehyde followed by carboxylic acid formation, decarboxylation, and ipso-oxidation .
Biochemical Pathways
Piperidine derivatives are known to play a significant role in the pharmaceutical industry, with their derivatives present in more than twenty classes of pharmaceuticals .
Result of Action
A non-selective α-adrenoceptor antagonist from the group of pyrrolidin-2-one derivatives has been observed to reduce the level of triglycerides and glucose in rat plasma .
Properties
IUPAC Name |
1-piperidin-3-ylpyrrolidin-2-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H16N2O/c12-9-4-2-6-11(9)8-3-1-5-10-7-8/h8,10H,1-7H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BZRSOJJKKGRFNG-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CNC1)N2CCCC2=O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16N2O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20640720 |
Source
|
Record name | 1-(Piperidin-3-yl)pyrrolidin-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20640720 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
168.24 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
933692-43-4 |
Source
|
Record name | 1-(Piperidin-3-yl)pyrrolidin-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20640720 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-(piperidin-3-yl)pyrrolidin-2-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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